Cas no 660820-44-0 ( )

• Product Name: &nbsp
• CAS No: 660820-44-0
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 963209
• PubChem ID: 45083342
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylprop-2-enyl)benzaldehyde
• Benzaldehyde, 2-(2-methyl-2-propenyl)- (9CI)
• 2-(2-Methylprop-2-en-1-yl)benzaldehyde
• 2-(2-methylallyl)benzaldehyde
• 660820-44-0
• DB-284790
• BENZALDEHYDE, 2-(2-METHYL-2-PROPENYL)-
• o-(2-methylallyl)benzaldehyde
• DTXSID20665418
•  

• Inchi： 1S/C11H12O/c1-9(2)7-10-5-3-4-6-11(10)8-12/h3-6,8H,1,7H2,2H3
• InChI Key： MINFNPHEEYQZPH-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1CC(=C)C

Computed Properties

• Exact Mass: 160.089
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes